Cas no 507-63-1 (Perfluorooctyl iodide)

• Product Name: Perfluorooctyl iodide
• CAS No: 507-63-1
• MF: C₈F₁₇I
• MW: 545.962934494019
• MDL: MFCD00001064
• CID: 37894
• PubChem ID: 24855749
• Update Time: 2025-09-27

Perfluorooctyl iodide Chemical and Physical Properties

Names and Identifiers

• Perfluorooctyl iodide
• Heptadecafluoro-1-iodooctane
• 1- iodoperfluorooctane
• 1-Iodoheptadecafluoro octane
• Heptadecafluoro-n-octyl Iodide
• 1,?1,?1,?2,?2,?3,?3,?4,?4,?5,?5,?6,?6,?7,?7,?8,?8-?heptadecafluoro-?8-?iodoOctane
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-Heptadecafluoro-8-iodooctane
• Perfluorooctyl Iodid
• Perfluoro-1-iodooctane
• Perfluoro-n-octyl Iodide
• 1-Iodoperfluorooctane
• 1-Iodoheptadecafluorooctane
• perfluorooctyliodide
• C8F17I
• Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-8-iodo-
• OCTANE, HEPTADECAFLUORO-1-IODO-
• Perfluorooctyl iodide, 98%
• 072985Y799
• 1-iodoperfluoroct
• EINECS 208-079-5
• W-109544
• 507-63-1
• FD2082
• Q27236245
• 1-IODO-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-HEPTADECAFLUOROOCTANE
• 1-iodoperfluoroctane
• AKOS005063728
• SY022689
• SCHEMBL51644
• Heptadecafluoro-1-iodooctane, 98%
• UNII-072985Y799
• DTXSID0060147
• AMY6837
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-Heptadecafluoro-8-iodooctane #
• MFCD00001064
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-8- iodooctane
• AS-48929
• BRN 1717141
• A828286
• Heptadecafluorooctyl iodide
• BCP14711
• FT-0607959
• NS00011173
• CS-W014425
• Octane, heptadecafluoro1iodo
• 1Iodoperfluorooctane
• 1Iodoheptadecafluorooctane
• DTXCID6040901
• DB-051840
• Heptadecafluoro1iodooctane
• Perfluoro1iodooctane
• Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8heptadecafluoro8iodo

• MDL： MFCD00001064
• Inchi： 1S/C8F17I/c9-1(10,3(13,14)5(17,18)7(21,22)23)2(11,12)4(15,16)6(19,20)8(24,25)26
• InChI Key： KWXGJTSJUKTDQU-UHFFFAOYSA-N
• SMILES： IC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• BRN： 1717141

Computed Properties

• Exact Mass: 545.87700
• Monoisotopic Mass: 545.877322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 2.067 g/mL at 20 °C(lit.)
• Melting Point: 25 ºC
• Boiling Point: 161°C
• Flash Point: Fahrenheit: 239 ° f < br / > Celsius: 115 ° C < br / >
• Refractive Index: n20/D 1.329(lit.)
• PSA: 0.00000
• LogP: 6.38830
• Sensitiveness: Light Sensitive
• Solubility: Insoluble in water

Perfluorooctyl iodide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2922
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8
• RTECS：RG9700050
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：T
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides